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Cat. No.: B3054231 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Mesotrione is a systemic pre- and post-emergence herbicide belonging to the

benzoylcyclohexane-1,3-dione family, which are chemically derived from a natural phytotoxin.

[1] It is effective for the selective control of a wide range of broadleaf weeds and some annual

grass weeds in field corn, seed corn, sweet corn, and yellow popcorn.[2] The mode of action of

mesotrione is the inhibition of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][3]

This inhibition disrupts the biosynthesis of carotenoids, leading to the characteristic bleaching

or whitening of susceptible plant species, followed by necrosis and death.[4]

2. Data Presentation: Application Rates and Efficacy

The following tables summarize key quantitative data regarding the application of mesotrione in

maize.

Table 1: Recommended Application Rates for Mesotrione in Maize

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3054231?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/11455642/
https://en.wikipedia.org/wiki/Mesotrione
https://pubmed.ncbi.nlm.nih.gov/11455642/
https://chemicalwarehouse.com/blogs/active-ingredients/mesotrione
https://www.cnagrochem.com/news/comprehensive-overview-of-mesotrione-herbicide-applications-and-effects-for-effective-weed-management.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application
Timing

Rate of Active
Ingredient (g
a.i./ha)

Formulation
Rate (e.g., 480
g/L SC)

Adjuvant
Recommendati
ons

Notes

Pre-emergence 120 - 240 0.25 - 0.5 L/ha
Not typically

required.

Efficacy can be

reduced in dry

weather

conditions

following

application.

Irrigation of 0.5-1

inch can improve

residual control.

Post-emergence 72 - 96 0.15 - 0.2 L/ha

Crop Oil

Concentrate

(COC) at 1.0%

v/v is

recommended

for optimal weed

control. A

nonionic

surfactant (NIS)

at 0.25% v/v can

be used, but may

be less effective.

The addition of

UAN (2.5% v/v)

or AMS (8.5

lb/100 gal) can

further enhance

efficacy.

Application

should be made

to actively

growing weeds.

Maize can be

treated up to 30

inches in height

or the 8-leaf

stage.

Table 2: Efficacy of Mesotrione on Key Weed Species in Maize
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Weed Species
(Common Name)

Weed Species
(Scientific Name)

Application Timing Efficacy (%)

Common

Lambsquarters
Chenopodium album Post-emergence >94

Redroot Pigweed
Amaranthus

retroflexus
Post-emergence >94

Common Ragweed
Ambrosia

artemisiifolia
Post-emergence >94

Velvetleaf Abutilon theophrasti Post-emergence >94

Annual Grasses (e.g.,

Crabgrass)
Digitaria sanguinalis Post-emergence ~85

Note: Efficacy can be influenced by weed size, environmental conditions, and the use of

appropriate adjuvants.

3. Signaling Pathway and Mechanism of Action

Mesotrione's herbicidal activity is a result of its inhibition of the 4-hydroxyphenylpyruvate

dioxygenase (HPPD) enzyme. This enzyme is critical in the biochemical pathway that converts

the amino acid tyrosine into plastoquinone and α-tocopherol. The inhibition of HPPD leads to a

cascade of effects within the plant:

Blockade of Plastoquinone Synthesis: Plastoquinone is an essential cofactor for the enzyme

phytoene desaturase, which is a key component in the carotenoid biosynthesis pathway.

Inhibition of Carotenoid Biosynthesis: The lack of plastoquinone halts the production of

carotenoids.

Photo-oxidation of Chlorophyll: Carotenoids protect chlorophyll from photo-oxidation by

dissipating excess light energy. Without carotenoids, chlorophyll is rapidly destroyed by

sunlight, leading to the characteristic bleaching symptoms.

Inhibition of Tocopherol Synthesis: Tocopherols (Vitamin E) are antioxidants that protect cell

membranes from oxidative damage. The disruption of their synthesis contributes to cellular
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damage.

Accumulation of Tyrosine: The inhibition of HPPD can lead to a toxic accumulation of

tyrosine.

The combination of these effects results in the death of susceptible plants. Maize exhibits

tolerance to mesotrione due to its ability to rapidly metabolize the compound.
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Caption: Mechanism of action of Mesotrione via inhibition of the HPPD enzyme.

4. Experimental Protocols

4.1. Protocol for Evaluating Post-Emergence Efficacy of Mesotrione in Maize

This protocol outlines a typical field trial to assess the efficacy of post-emergence applications

of mesotrione.

Experimental Design:

Utilize a randomized complete block design with a minimum of four replications.

Plot size should be sufficient to minimize edge effects (e.g., 3 meters x 6 meters).

Include an untreated control and a standard herbicide treatment for comparison.

Crop and Weed Management:
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Plant a commercial maize hybrid known to be tolerant to mesotrione.

Ensure a uniform and representative population of target weed species. If natural

populations are insufficient, overseed with key weed species.

Herbicide Application:

Apply mesotrione at the desired rates (e.g., 72 and 96 g a.i./ha) when maize is at the V4-

V6 growth stage and weeds are actively growing (typically 2-4 inches in height).

Use a calibrated backpack or bicycle sprayer equipped with flat-fan nozzles to ensure

uniform coverage.

Maintain a constant pressure (e.g., 35-40 PSI) and spray volume (e.g., 10-20

gallons/acre).

Include recommended adjuvants (e.g., COC at 1.0% v/v and UAN at 2.5% v/v).

Data Collection:

Visual Weed Control Ratings: Assess weed control at 7, 14, and 28 days after treatment

(DAT) using a scale of 0% (no control) to 100% (complete death of weeds).

Crop Injury Ratings: Visually assess crop injury (e.g., bleaching, stunting) at 7 and 14 DAT

on a scale of 0% (no injury) to 100% (crop death).

Weed Biomass: At 28 DAT, collect all weed biomass from a designated quadrat within

each plot. Dry the biomass at 70°C to a constant weight and record the dry weight.

Maize Grain Yield: At maturity, harvest the maize from the center rows of each plot, adjust

for moisture content, and calculate the yield (e.g., bushels/acre or tonnes/ha).

Statistical Analysis:

Analyze the data using Analysis of Variance (ANOVA).

Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD) at a significance level of

P < 0.05 to compare treatment means.
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4.2. Protocol for Mesotrione Residue Analysis in Maize Grain

This protocol provides a general workflow for determining mesotrione residues in maize grain

using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation (QuEChERS Method):

Homogenize a representative sample of maize grain.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium

chloride, sodium citrate).

Shake vigorously for 1 minute and then centrifuge.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the acetonitrile supernatant.

Transfer it to a d-SPE tube containing a cleanup sorbent (e.g., PSA, C18).

Vortex and then centrifuge.

LC-MS/MS Analysis:

Filter the cleaned-up extract through a 0.22 µm filter.

Inject an aliquot into the LC-MS/MS system.

Liquid Chromatography: Use a C18 reverse-phase column with a gradient elution of

mobile phases such as water with formic acid and acetonitrile.

Mass Spectrometry: Operate the mass spectrometer in negative ion mode using multiple

reaction monitoring (MRM) to detect and quantify mesotrione and its metabolites.

Quantification:
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Prepare matrix-matched calibration standards.

Construct a calibration curve and determine the concentration of mesotrione in the

sample.

The limit of quantification for mesotrione in maize grain is typically around 1.0 µg/kg.
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Caption: General experimental workflows for efficacy and residue analysis.

5. Safety and Environmental Profile

Mesotrione has a favorable environmental profile, with rapid microbial breakdown in the soil.

The half-life of mesotrione in soil can range from approximately 2 to 15 days, depending on

environmental conditions. The ultimate residues of mesotrione are typically undetected in

maize grain and soil at harvest time when used according to label directions.

6. Resistance Management
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To prevent the development of herbicide-resistant weeds, it is important to use mesotrione as

part of an integrated weed management program. This includes:

Using full labeled rates.

Rotating herbicides with different modes of action.

Tank-mixing with other effective herbicides.

Employing cultural practices such as crop rotation and cultivation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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